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R-10015 functions by directly targeting the kinase domain of LIMK. The table below summarizes its core

mechanism and immediate biochemical consequence:

Aspect of Inhibition Specific Detail

Binding Site ATP-binding pocket of LIMK [1] [2] [3]

Mode of Action Competitive inhibition with ATP [3]

Primary Biochemical Effect Inhibition of LIMK1 enzymatic activity [1] [4]

Potency (IC50) 38 nM for human LIMK1 [1] [2] [5]

This binding prevents LIMK from phosphorylating its key downstream substrate, cofilin [1] [3]. The

relationship between R-10015 and this signaling pathway can be visualized as follows:
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Functional Consequences & Antiviral Effects

By blocking the LIMK-cofilin pathway, R-10015 destabilizes the actin cytoskeleton, which multiple viruses

hijack for their replication cycle [3] [6]. The specific viral processes inhibited by R-10015 are detailed

below:

Virus Inhibited Specific Processes Disrupted

HIV-1 Viral DNA synthesis, nuclear migration, and virion

release [1] [3]

Zaire Ebolavirus (EBOV) Viral replication (broad-spectrum effect) [1] [3]

Rift Valley Fever Virus (RVFV) Viral replication (broad-spectrum effect) [1] [3] [6]
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Virus Inhibited Specific Processes Disrupted

Venezuelan Equine Encephalitis Virus
(VEEV)

Viral replication (broad-spectrum effect) [1] [3]

Herpes Simplex Virus 1 (HSV-1) Viral replication (broad-spectrum effect) [1] [3]

Key Experimental Evidence

The characterization of R-10015's activity relies on specific experimental protocols, which are crucial for

researchers to understand and replicate.

In Vitro Kinase Assay

Purpose: To determine the half-maximal inhibitory concentration (IC50) of R-10015 against
purified LIMK1 protein [1] [4].

Key Finding: R-10015 inhibits human LIMK1 with an IC50 of 38 nM, demonstrating high
potency [1] [2].

Cell-Based Assay (Western Blot)

Cell Line: CEM-SS T cells [2] [4].

Treatment: Cells are treated with R-10015 (e.g., at 100 μM) for various durations (0 to 4 hours)
[2] [4].

Analysis: Immunoblotting to detect levels of phosphorylated cofilin (Ser3). Successful inhibition
by R-10015 is indicated by a significant reduction in phosphorylated cofilin, confirming target

engagement in a cellular context [1] [2].

In Vivo Toxicity Study

Animal Model: 6-8 week old female C3H/HeN mice [2] [4].

Dosing: Intraperitoneal injection of R-10015 at 10 mg/kg [2] [4].
Outcome: The study reported no indications of toxicity, suggesting the compound is well-

tolerated for short-term use in animal models [1].

R-10015 represents a promising tool for research into LIMK's role in viral pathogenesis and cellular

dynamics. Its well-defined mechanism as an ATP-competitive inhibitor and demonstrated broad-spectrum

antiviral activity highlight its value for further development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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